Cas no 2228856-63-9 (4-(1-bromo-2-methylpropan-2-yl)-1-methyl-1H-imidazole)

• Product Name: 4-(1-bromo-2-methylpropan-2-yl)-1-methyl-1H-imidazole
• CAS No: 2228856-63-9
• MF: C₈H₁₃BrN₂
• MW: 217.106220960617
• CID: 5766899
• PubChem ID: 165643275
• Update Time: 2025-07-18

4-(1-bromo-2-methylpropan-2-yl)-1-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• EN300-1919819
• 2228856-63-9
• 4-(1-bromo-2-methylpropan-2-yl)-1-methyl-1H-imidazole

• Inchi： 1S/C8H13BrN2/c1-8(2,5-9)7-4-11(3)6-10-7/h4,6H,5H2,1-3H3
• InChI Key： SUBQXGOMYCHUTF-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1=CN(C)C=N1

Computed Properties

• Exact Mass: 216.02621g/mol
• Monoisotopic Mass: 216.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-(1-bromo-2-methylpropan-2-yl)-1-methyl-1H-imidazole

Introduction to 4-(1-bromo-2-methylpropan-2-yl)-1-methyl-1H-imidazole (CAS No: 2228856-63-9)

4-(1-bromo-2-methylpropan-2-yl)-1-methyl-1H-imidazole (CAS No: 2228856-63-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, combines a brominated branched alkyl group with a methyl-substituted imidazole core, making it a versatile intermediate in the synthesis of various bioactive molecules. The imidazole moiety, known for its prevalence in numerous pharmacologically relevant compounds, contributes to the compound's potential utility in drug discovery and development.

The structural composition of 4-(1-bromo-2-methylpropan-2-yl)-1-methyl-1H-imidazole includes a bromo-substituted isobutyl group attached to the 4-position of the imidazole ring, with an additional methyl group at the 1-position of the imidazole ring. This specific arrangement imparts unique reactivity and binding properties, making it a valuable building block for the synthesis of more complex molecules. The presence of both bromine and methyl groups provides multiple sites for further functionalization, enabling chemists to tailor the compound for specific applications.

In recent years, there has been growing interest in imidazole derivatives due to their broad spectrum of biological activities. Imidazole-based compounds are known to exhibit properties such as antifungal, antibacterial, antiviral, and anticancer effects. The introduction of substituents like bromine and methyl groups can modulate these properties, enhancing their efficacy and selectivity. For instance, brominated imidazoles have been widely explored for their role in cross-coupling reactions, which are fundamental in constructing complex organic molecules.

One of the most notable applications of 4-(1-bromo-2-methylpropan-2-yl)-1-methyl-1H-imidazole is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, including cancer. By designing molecules that specifically target kinases, researchers can develop drugs that modulate these pathways effectively. The bromine atom in this compound allows for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for constructing biaryl and heteroaryl structures commonly found in kinase inhibitors.

Recent studies have highlighted the importance of 4-(1-bromo-2-methylpropan-2-yl)-1-methyl-1H-imidazole in the development of novel antifungal agents. Fungal infections are a significant health concern, particularly for immunocompromised individuals. Imidazole derivatives have been used clinically as antifungals due to their ability to disrupt fungal cell membrane synthesis. The structural features of this compound make it a promising candidate for further derivatization into potent antifungal agents. Researchers have been exploring modifications to enhance its binding affinity to fungal targets while minimizing toxicity to human cells.

The synthesis of 4-(1-bromo-2-methylpropan-2-yl)-1-methyl-1H-imidazole involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the bromination of isobutane or isobutene derivatives followed by nucleophilic substitution with methyl iodide or dimethyl sulfate to introduce the methyl group at the 1-position of the imidazole ring. Advanced synthetic techniques such as transition metal catalysis and flow chemistry have been employed to optimize yield and purity.

The pharmaceutical industry has shown considerable interest in this compound due to its potential therapeutic applications. Researchers are leveraging its structural features to develop novel drug candidates with improved pharmacokinetic properties. For example, modifications aimed at enhancing solubility and metabolic stability can significantly impact drug efficacy and patient compliance. Collaborative efforts between academic institutions and pharmaceutical companies have led to innovative approaches in utilizing 4-(1-bromo-2-methylpropan-2-yl)-1-methyl-1H-imidazole as a key intermediate in drug discovery programs.

Moreover, computational chemistry has played a pivotal role in understanding the interactions between 4-(1-bromo-2-methylpropan-2-yl)-1-methyl-1H-imidazole and biological targets. Molecular modeling studies have provided insights into how structural modifications can influence binding affinity and selectivity. These insights are crucial for designing next-generation drugs with enhanced therapeutic profiles. By integrating experimental data with computational predictions, researchers can accelerate the drug development process significantly.

The future prospects of 4-(1-bromo-2-methylpropan-2-yl)-1-methyl-1H-imidazole are promising, with ongoing research focusing on expanding its applications in various therapeutic areas. Innovations in synthetic methodologies continue to emerge, offering new opportunities for functionalizing this compound further. As our understanding of biological pathways grows, so does the demand for specialized intermediates like this one to develop targeted therapies.

In conclusion,4-(1-bromo-2-methylpropan-2-yl)-1-methyl-H-imidazole (CAS No: 2228856 63 9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile reactivity. Its potential applications span multiple therapeutic areas, making it an invaluable asset in drug discovery and development efforts worldwide.